(3-bromo-5-methoxy-1H-1,2,4-triazol-1-yl)acetic acid

• IUPAC Name: 2-(3-bromo-5-methoxy-1,2,4-triazol-1-yl)acetic acid
• InChI: InChI=1S/C5H6BrN3O3/c1-12-5-7-4(6)8-9(5)2-3(10)11/h2H2,1H3,(H,10,11)
• InChI Key: SDFSPGQYQCXCMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=NN1CC(=O)O)Br
• Molecular Formula: C5H6BrN3O3
• Molecular Weight: 236.02 g/mol
• CAS No.: 1674390-09-0

Description

“(3-Bromo-5-methoxy-1h-1,2,4-triazol-1-yl)acetic acid” is a chemical compound with the CAS Number: 1674390-09-0. It has a molecular weight of 236.02. The IUPAC name for this compound is 2-(3-bromo-5-methoxy-1H-1,2,4-triazol-1-yl)acetic acid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H6BrN3O3/c1-12-5-7-4 (6)8-9 (5)2-3 (10)11/h2H2,1H3, (H,10,11).

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It should be stored at a temperature between 28°C.

Scientific Research Applications

Biomonitoring of Solvent Exposure

(3-bromo-5-methoxy-1H-1,2,4-triazol-1-yl)acetic acid may not have direct studies, but its structural relatives and usage context provide insights. Compounds similar to this acid, such as 2-alkoxyethoxyethanols and their metabolites, 2-(2-alkoxyethoxy)acetic acids, are significant in biomonitoring the exposure of workers to solvent chemicals. For instance, floor lacquerers exposed to 2-(2-alkoxy)ethoxyethanols had their exposure measured through the analysis of 2-(2-alkoxyethoxy)acetic acids in their urine. This study demonstrates the utility of metabolite analysis in assessing occupational exposure to potentially hazardous chemicals (Laitinen & Pulkkinen, 2005).

Analytical and Diagnostic Applications

Analytical Chemistry and Diagnostics

Related research demonstrates the importance of analytical techniques in diagnosing and monitoring various conditions or chemical exposures. For example, the analysis of urinary 2-methoxy acetic acid is critical for assessing exposure to 2-methoxy ethanol, showcasing the role of chemical analysis in occupational health (Shih et al., 1999). Similarly, studies on 5-Bromo-4-Chloro-3-Indolyl-α-d-N-Acetylneuraminic Acid in identifying bacterial vaginosis highlight the diagnostic applications of chemical compounds in medical microbiology (Wiggins et al., 2000).

Safety and Hazards

The safety information available indicates that “(3-bromo-5-methoxy-1H-1,2,4-triazol-1-yl)acetic acid” may be harmful if swallowed (H302). It is classified as Acute Tox. 4 Oral.

Mechanism of Action

Target of Action

Triazole derivatives, which include (3-bromo-5-methoxy-1h-1,2,4-triazol-1-yl)acetic acid, are known to interact with a variety of biological targets .

Mode of Action

It’s known that triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacological properties .

Biochemical Pathways

Triazole derivatives are known to exhibit a myriad of biological activities, including antimalarial, antibacterial, and antiviral activities .

Pharmacokinetics

Triazole derivatives are known to improve pharmacokinetics due to their ability to form hydrogen bonds with different targets .

Result of Action

Triazole derivatives are known to exert various biological activities, which suggests that they may have diverse molecular and cellular effects .

Action Environment

It’s known that various internal and external factors can influence the action of bioactive compounds .